N-(2-cyanophenyl)-2-(2,5-dimethylphenoxy)acetamide

• IUPAC Name: N-(2-cyanophenyl)-2-(2,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C17H16N2O2/c1-12-7-8-13(2)16(9-12)21-11-17(20)19-15-6-4-3-5-14(15)10-18/h3-9H,11H2,1-2H3,(H,19,20)
• InChI Key: GXJMJQASEHYYRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

N-(2-cyanophenyl)-2-(2,5-dimethylphenoxy)acetamide, also known as DCPAA, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. DCPAA is a small molecule that has been synthesized through a multi-step process, and its chemical structure has been confirmed through various analytical techniques.

Mechanism of Action

The mechanism of action of N-(2-cyanophenyl)-2-(2,5-dimethylphenoxy)acetamide is not fully understood. However, it is believed that this compound exerts its anti-inflammatory and anti-cancer effects through the inhibition of various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the activity of various enzymes, such as COX-2 and iNOS. Additionally, this compound has been shown to induce apoptosis in cancer cells and to inhibit angiogenesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-cyanophenyl)-2-(2,5-dimethylphenoxy)acetamide in lab experiments is its high potency and specificity. This compound has been shown to have a low toxicity profile, making it a safe candidate for in vivo studies. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(2-cyanophenyl)-2-(2,5-dimethylphenoxy)acetamide. One potential direction is the development of this compound derivatives that have improved solubility and bioavailability. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to determine its potential applications in the treatment of various diseases. Finally, future studies should focus on the safety and toxicity profile of this compound in vivo.

Synthesis Methods

N-(2-cyanophenyl)-2-(2,5-dimethylphenoxy)acetamide can be synthesized through a multi-step process that involves the reaction of 2,5-dimethylphenol with cyanogen bromide to form 2,5-dimethylphenyl cyanide. This intermediate is then reacted with chloroacetic acid to form 2-(2,5-dimethylphenoxy)acetonitrile, which is subsequently hydrolyzed to form this compound.

Scientific Research Applications

N-(2-cyanophenyl)-2-(2,5-dimethylphenoxy)acetamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Additionally, this compound has been shown to have anti-cancer properties, making it a potential candidate for the treatment of various types of cancer.